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Compound of Interest

Compound Name: GKA50 quarterhydrate

Cat. No.: B15576818 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GKA50 is a potent, small-molecule allosteric activator of the enzyme glucokinase (GK).[1]

Glucokinase plays a crucial role as a glucose sensor in pancreatic β-cells and hepatocytes,

regulating glucose-stimulated insulin secretion and glucose metabolism. GKA50 enhances the

enzyme's affinity for glucose, leading to increased insulin release and greater glucose uptake in

the liver.[1] GKA50 quarterhydrate is a hydrated form of the compound.[2][3][4] Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible results in

downstream applications such as cell-based assays and in vivo studies.[5][6] Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing GKA50 stock solutions due to its

high solubilizing capacity.[7][8] This document provides a detailed protocol for the preparation,

storage, and handling of GKA50 quarterhydrate stock solutions in DMSO.

Quantitative Data Summary
A summary of the key physicochemical properties and storage recommendations for GKA50
quarterhydrate is provided below.
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Property Value Source(s)

Molecular Formula C₂₆H₂₈N₂O₆ • ¼H₂O [2][3][9]

Molecular Weight 469.01 g/mol [2][4][9]

Appearance White to off-white solid [2]

Purity ≥98% [7]

Solubility in DMSO ~46 mg/mL (~98.08 mM) [2]

Storage (Solid Powder) -20°C for up to 3 years [2][4]

Storage (Stock Solution in

DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month
[2][4][10][11]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GKA50
Quarterhydrate Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of GKA50
quarterhydrate in DMSO.

Materials:

GKA50 quarterhydrate powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heating block

Ultrasonic bath (sonicator)
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Calibrated micropipettes and sterile tips

Methodology:

Calculation of Mass:

To prepare a stock solution of a specific molarity, use the following formula: Mass (mg) =

Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

For 1 mL of a 10 mM stock solution of GKA50 quarterhydrate (MW = 469.01 g/mol ):

Mass (mg) = 10 mM x 1 mL x 469.01 g/mol / 1000 = 4.69 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 4.69 mg of GKA50 quarterhydrate powder and add it to the tube.

Dissolution:

Add 1 mL of high-purity, anhydrous DMSO to the tube containing the GKA50
quarterhydrate powder.[1] The use of freshly opened, anhydrous DMSO is recommended

as hygroscopic DMSO can negatively impact solubility.[1][2][11]

Cap the tube tightly and vortex thoroughly for several minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming (e.g., in a 37°C water bath) and/or

sonication in an ultrasonic bath may be required to achieve a clear solution.[1][11][12]

Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Once the GKA50 quarterhydrate is completely dissolved, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes in sterile, clearly labeled tubes.

[1][10] This practice prevents repeated freeze-thaw cycles, which can lead to compound

degradation.[10]
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Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and

date of preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[2][10][11] For short-

term storage (up to 1 month), -20°C is suitable.[2][10][11]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing GKA50 quarterhydrate stock solution in DMSO.
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Mechanism of Action: Glucokinase Activation
GKA50 acts as an allosteric activator of glucokinase, a key enzyme in glucose metabolism.

This activation leads to a cascade of events, particularly in pancreatic β-cells, resulting in

insulin secretion.
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Caption: Simplified signaling pathway of GKA50-mediated insulin secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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